Cas no 1007505-19-2 (1-(propan-2-yl)-1H-pyrazol-5-ylmethanamine)

• Product Name: 1-(propan-2-yl)-1H-pyrazol-5-ylmethanamine
• CAS No: 1007505-19-2
• MF: C₇H₁₃N₃
• MW: 139.198220968246
• MDL: MFCD08700945
• CID: 5205037
• PubChem ID: 23005976
• Update Time: 2025-06-10

1-(propan-2-yl)-1H-pyrazol-5-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• (2-isopropylpyrazol-3-yl)methanamine
• 1-(propan-2-yl)-1H-pyrazol-5-ylmethanamine
• EN300-232721
• [1-(methylethyl)pyrazol-5-yl]methylamine
• 1-[1-(propan-2-yl)-1H-pyrazol-5-yl]methanamine
• 1007505-19-2
• G75386
• (1-Isopropyl-1H-pyrazol-5-yl)methanamine
• STL415162
• MFCD08700945
• starbld0037287
• 1-(1-Isopropyl-1H-pyrazol-5-yl)methanamine
• 1-(1-isopropyl-1{H}-pyrazol-5-yl)methanamine
• (2-propan-2-ylpyrazol-3-yl)methanamine
• [1-(propan-2-yl)-1H-pyrazol-5-yl]methanamine
• SCHEMBL24963265
• AKOS003673142

• MDL： MFCD08700945
• Inchi： 1S/C7H13N3/c1-6(2)10-7(5-8)3-4-9-10/h3-4,6H,5,8H2,1-2H3
• InChI Key： NUVNGCYOZPTKQS-UHFFFAOYSA-N
• SMILES： N1(C(C)C)C(CN)=CC=N1

Computed Properties

• Exact Mass: 139.110947427g/mol
• Monoisotopic Mass: 139.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 43.8Ų

Additional information on 1-(propan-2-yl)-1H-pyrazol-5-ylmethanamine

Recent Advances in the Study of 1-(propan-2-yl)-1H-pyrazol-5-ylmethanamine (CAS: 1007505-19-2): A Comprehensive Research Brief

The compound 1-(propan-2-yl)-1H-pyrazol-5-ylmethanamine (CAS: 1007505-19-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its pyrazole core and isopropyl substitution, has shown promising potential in various therapeutic applications. The latest studies have focused on its synthesis, pharmacological properties, and potential as a scaffold for drug development. This research brief aims to provide an in-depth analysis of the most recent findings related to this compound, highlighting its significance in modern medicinal chemistry.

Recent synthetic methodologies for 1-(propan-2-yl)-1H-pyrazol-5-ylmethanamine have been optimized to improve yield and purity. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel catalytic approach using palladium-based catalysts, which significantly reduced the reaction time and enhanced the scalability of the synthesis. The improved synthetic routes have facilitated further pharmacological evaluations, enabling researchers to explore the compound's mechanism of action and therapeutic potential more comprehensively.

Pharmacological studies have revealed that 1-(propan-2-yl)-1H-pyrazol-5-ylmethanamine exhibits notable activity as a modulator of certain neurotransmitter receptors. Specifically, it has been identified as a potential ligand for GABA_A receptors, which play a critical role in the central nervous system. Preliminary in vitro and in vivo studies suggest that this compound may have anxiolytic and anticonvulsant properties, making it a candidate for further development in the treatment of neurological disorders. However, more extensive preclinical trials are needed to confirm these findings and assess the compound's safety profile.

In addition to its neurological applications, 1-(propan-2-yl)-1H-pyrazol-5-ylmethanamine has also been investigated for its anti-inflammatory and antimicrobial properties. A recent study in Bioorganic & Medicinal Chemistry Letters (2024) demonstrated that derivatives of this compound exhibited significant inhibitory effects on pro-inflammatory cytokines in cell-based assays. Furthermore, some analogs showed potent activity against resistant bacterial strains, suggesting potential utility in addressing antibiotic resistance. These findings underscore the versatility of this chemical scaffold and its potential for multifunctional drug development.

The structural flexibility of 1-(propan-2-yl)-1H-pyrazol-5-ylmethanamine allows for extensive derivatization, enabling the exploration of structure-activity relationships (SAR). Researchers have synthesized a series of analogs with modifications at the amine and pyrazole positions to optimize pharmacological activity and reduce off-target effects. Computational modeling and molecular docking studies have provided insights into the binding interactions of these analogs with their biological targets, guiding the design of more potent and selective compounds. These efforts are paving the way for the development of next-generation therapeutics based on this scaffold.

Despite the promising results, several challenges remain in the development of 1-(propan-2-yl)-1H-pyrazol-5-ylmethanamine-based drugs. Issues such as metabolic stability, bioavailability, and potential toxicity need to be addressed through further optimization and rigorous testing. Collaborative efforts between academic institutions and pharmaceutical companies are essential to advance this research from the bench to the bedside. Future studies should focus on elucidating the compound's pharmacokinetics and pharmacodynamics, as well as conducting comprehensive toxicity assessments to ensure its suitability for clinical use.

In conclusion, 1-(propan-2-yl)-1H-pyrazol-5-ylmethanamine (CAS: 1007505-19-2) represents a promising candidate for drug development, with potential applications in neurology, immunology, and infectious diseases. The recent advancements in its synthesis, pharmacological evaluation, and structural optimization highlight its versatility and therapeutic potential. Continued research and collaboration will be crucial to overcoming the remaining challenges and translating these findings into clinically viable treatments. This research brief serves as a valuable resource for professionals in the chemical biology and pharmaceutical fields, providing a comprehensive overview of the latest developments related to this intriguing compound.